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Compound of Interest

Compound Name: Phenosafranine

Cat. No.: B118193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenosafranine (3,7-diamino-5-phenylphenazinium chloride) is a cationic, water-soluble

phenazine dye widely utilized in biological staining and as a photosensitizer. In the realm of

electrochemistry, it serves as a valuable redox indicator, exhibiting a distinct color change upon

a change in oxidation state. Its reversible two-electron transfer and well-defined redox potential

make it a suitable candidate for monitoring redox reactions, determining endpoint in titrations,

and as a redox mediator in various electrochemical assays.[1][2] This document provides

detailed application notes and protocols for the effective use of Phenosafranine in

electrochemical studies.

Key Features of Phenosafranine:[1]

Visual Indicator: Clear color transition from red (oxidized form) to colorless (reduced form).

pH-Dependent Redox Potential: The formal potential is influenced by the pH of the solution.

Versatility: Applicable in various electrochemical techniques, including cyclic voltammetry

and potentiometric titrations.
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Phenosafranine undergoes a reversible two-electron, two-proton reduction/oxidation reaction.

The oxidized form is intensely colored (red), while the reduced form is colorless. This distinct

color change provides a visual endpoint in redox titrations. In electrochemical techniques like

cyclic voltammetry, the electron transfer process can be monitored by observing the

corresponding oxidation and reduction peaks.

The redox reaction can be represented as:

Phenosafranine (oxidized, red) + 2e⁻ + 2H⁺ ⇌ Dihydrophenosafranine (reduced, colorless)

The formal potential of Phenosafranine is approximately -252 mV versus the Standard

Hydrogen Electrode (SHE) at pH 7.[2]

Quantitative Data
The electrochemical properties of Phenosafranine are summarized below.

Electrochemical Properties
Parameter Value Reference

Molecular Formula C₁₈H₁₅ClN₄

Molecular Weight 322.80 g/mol

Formal Potential (E°') at pH 7 -0.252 V vs. SHE [2]

Number of Electrons

Transferred (n)
2

Color (Oxidized Form) Red

Color (Reduced Form) Colorless

pH Dependence of Redox Potential
The redox potential of Phenosafranine is dependent on the pH of the solution, a common

characteristic for many organic redox systems where protons are involved in the reaction. The

formal potential (E°') decreases as the pH increases. The relationship can be described by a
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slope of approximately -59 mV per pH unit for a reaction involving an equal number of protons

and electrons. Experimental data for a related compound showed a decrease of -56.8 mV/pH.

Below is a table of calculated formal potentials at various pH values, based on the reported

potential at pH 7 and an assumed Nernstian dependence of -59 mV/pH.

pH
Calculated Formal Potential (E°' vs. SHE)
(V)

4 -0.075

5 -0.134

6 -0.193

7 -0.252

8 -0.311

9 -0.370

10 -0.429

Experimental Protocols
Preparation of 0.1% (w/v) Phenosafranine Indicator
Solution
This protocol describes the preparation of a stock solution of Phenosafranine suitable for use

as a redox indicator.

Materials:

Phenosafranine powder (C₁₈H₁₅ClN₄)

Ethanol (95% or absolute)

Distilled or deionized water

Volumetric flask (100 mL)
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Analytical balance

Magnetic stirrer and stir bar (optional)

Filter paper and funnel (optional)

Procedure:

Weigh out 0.1 g of Phenosafranine powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of ethanol to the flask.

Swirl the flask or use a magnetic stirrer to dissolve the powder completely. Gentle warming

may be applied if necessary, but avoid boiling.

Once the powder is fully dissolved, add distilled or deionized water to bring the final volume

to the 100 mL mark.

Mix the solution thoroughly by inverting the flask several times.

If any particulate matter remains, filter the solution using filter paper.

Store the solution in a well-stoppered, light-protected bottle at room temperature.

Application in Cyclic Voltammetry
This protocol outlines the use of Phenosafranine as a soluble redox species to demonstrate a

reversible electrochemical system using cyclic voltammetry (CV).

Materials:

Potentiostat with a three-electrode setup (working, reference, and counter electrodes)

Electrochemical cell

0.1% Phenosafranine solution
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Supporting electrolyte solution (e.g., 0.1 M KCl or a suitable buffer like phosphate-buffered

saline, PBS)

Analyte solution (if Phenosafranine is used as a mediator)

Procedure:

Prepare the Electrolyte Solution: Prepare the supporting electrolyte solution (e.g., 0.1 M KCl

in distilled water). If pH control is necessary, use a suitable buffer (e.g., 0.1 M PBS, pH 7).

Add Phenosafranine: Add a small volume of the 0.1% Phenosafranine stock solution to the

electrolyte solution to achieve a final concentration in the range of 0.1 to 1 mM.

Setup the Electrochemical Cell: Assemble the three-electrode cell with the working electrode

(e.g., glassy carbon), reference electrode (e.g., Ag/AgCl), and counter electrode (e.g.,

platinum wire) immersed in the Phenosafranine-containing electrolyte solution.

Perform Cyclic Voltammetry:

Set the potential window to scan over the redox potential of Phenosafranine. A typical

starting range could be from +0.2 V to -0.6 V vs. Ag/AgCl.

Set the scan rate, for example, to 100 mV/s.

Run the cyclic voltammogram.

Data Analysis:

Observe the resulting voltammogram for a pair of peaks corresponding to the oxidation

and reduction of Phenosafranine.

For a reversible system, the peak separation (ΔEp = |Epa - Epc|) should be close to 59/n

mV (where n=2, so ~29.5 mV).

The formal potential (E°') can be estimated as the midpoint of the anodic and cathodic

peak potentials (E°' ≈ (Epa + Epc)/2).

Application in Potentiometric Redox Titration
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This protocol describes the use of Phenosafranine as a visual indicator for a redox titration, for

example, the titration of a reducing agent with a suitable oxidizing titrant.

Materials:

Burette

Beaker or conical flask

Magnetic stirrer and stir bar

Standardized titrant solution (e.g., a mild oxidizing agent)

Analyte solution (a reducing agent with a redox potential compatible with Phenosafranine)

0.1% Phenosafranine indicator solution

Procedure:

Prepare the Analyte: Pipette a known volume of the analyte solution into a beaker or conical

flask.

Add Indicator: Add 2-3 drops of the 0.1% Phenosafranine indicator solution to the analyte.

The solution should take on the color of the indicator in its reduced state (which may be

colorless if the analyte is a strong enough reductant) or its oxidized state (red) if the analyte

is not strong enough to reduce it initially.

Titration:

Fill the burette with the standardized titrant solution.

Slowly add the titrant to the analyte solution while continuously stirring.

As the endpoint is approached, the titrant will begin to react with the Phenosafranine
indicator after all the analyte has been consumed.

Endpoint Determination: The endpoint is reached when the addition of a single drop of the

titrant causes a persistent color change from colorless to red (or a distinct change in the red
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hue if the solution was initially red).

Calculation: Use the volume of titrant added at the endpoint to calculate the concentration of

the analyte using the stoichiometry of the redox reaction.

Visualizations
Redox Mechanism of Phenosafranine

Redox Mechanism of Phenosafranine
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Caption: Redox equilibrium of Phenosafranine.

Experimental Workflow for Cyclic Voltammetry
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Cyclic Voltammetry Workflow

Prepare Electrolyte Solution
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Click to download full resolution via product page

Caption: Workflow for CV analysis of Phenosafranine.

Logical Flow of a Redox Titration
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Redox Titration Logical Flow

decision Start Titration

Add Titrant

Is Analyte Present?

Titrant reacts with Analyte

Yes

Titrant reacts with Indicator

No

Observe Persistent Color Change
(Endpoint)

End Titration

Click to download full resolution via product page

Caption: Logical steps in a redox titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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